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Compound of Interest

Compound Name: Uracil

Cat. No.: B1623742

For researchers, scientists, and professionals in the field of drug development, ensuring
laboratory safety is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Uracil, a common pyrimidine base. Adherence to these
procedures will minimize risk and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling Uracil, especially in its powdered form, the use of appropriate personal
protective equipment is mandatory to prevent exposure. Engineering controls, such as a
chemical fume hood, should be the primary method of exposure control, supplemented by the
following PPE:
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Protection Type

Specific Equipment

Standard/Notes

Eye/Face Protection

Chemical splash goggles or
safety glasses with side

protection.

Must meet OSHA 29 CFR
1910.133 or European
Standard EN166 regulations.

[1]2]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber). A lab coat

or other protective clothing.

Gloves should be inspected
before use and removed
carefully to avoid skin
contamination.[1][3] A
minimum layer thickness of
0.11 mm is recommended for
nitrile rubber gloves, with a
breakthrough time of at least
480 minutes.[3]

Respiratory Protection

A NIOSH-approved N95 or P1
(EN 143) dust mask.

Required if ventilation is
inadequate or if dust is
generated.[1][3]

Quantitative Safety Data

The following table summarizes key quantitative safety data for Uracil. While Uracil is not

classified as a hazardous substance according to Regulation (EC) No 1272/2008, it is crucial to

handle it with care.[4]
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Parameter Value Species Reference

Acute Oral Toxicity

> 6,000 mg/k Rat 3
(LD50) g/kg [3]
Acute Oral Toxicity

> 8 g/kg Mouse [2]
(LD50)
Acute Oral Toxicity )

> 10 g/kg Rabbit [2]
(LD50)
Intraperitoneal Toxicity

1,513 mg/kg Mouse [5]

(LD50)

Occupational Exposure Limits: Currently, there are no established occupational exposure limits
for Uracil.[1][3]

Procedural Workflow for Safe Handling and
Disposal

The following diagram outlines the step-by-step process for safely handling and disposing of
Uracil in a laboratory setting.
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Preparation

Start: Acquire Uracil

[ Assess Risks & Review SDS ]

Y

[ Don Appropriate PPE ]

Handling
Y

[ Weigh/Measure in Ventilated Area ]

If Spill Occurs

Disposal

"___( Clean Spills Immediately]
J

[ Dissolve or Use in Reaction w

Y

Y Y

Collect Waste in Labeled Container)

Y

[ Store Waste in Designated Area ]

\ 4

( Dispose via Licensed Contractor]

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Experimental Protocol

Start: Define Experiment

Prepare Reagents & Solutions

Execute Experimental Ste

ps

( Collect & Record Data

)

( Analyze Results )

@onclude Exp@

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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